Cas no 32665-11-5 (Mercaptoethylguanidine (MEG) dihydrobromide)

• Product Name: Mercaptoethylguanidine (MEG) dihydrobromide
• CAS No: 32665-11-5
• MF: C₃H₁₁Br₂N₃S
• MW: 281.012537240982
• CID: 4646139
• PubChem ID: 137699568
• Update Time: 2025-06-08

Mercaptoethylguanidine (MEG) dihydrobromide Chemical and Physical Properties

Names and Identifiers

• Mercaptoethylguanidine (MEG) (dihydrobromide)
• DA-55351
• Mercaptoethylguanidine (MEG) dihydrobromide
• 2-(2-sulfanylethyl)guanidine;dihydrobromide
• 32665-11-5
• HY-115744
• CS-0255174

• Inchi： 1S/C3H9N3S.2BrH/c4-3(5)6-1-2-7;;/h7H,1-2H2,(H4,4,5,6);2*1H
• InChI Key： KFDRKDSAUNIOQJ-UHFFFAOYSA-N
• SMILES： Br.Br.SCC/N=C(\N)/N

Computed Properties

• Exact Mass: 280.90199g/mol
• Monoisotopic Mass: 278.90404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 66.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų

Additional information on Mercaptoethylguanidine (MEG) dihydrobromide

Mercaptoethylguanidine (MEG) Dihydrobromide: A Versatile Chemical Entity with Emerging Therapeutic Potential

Mercaptoethylguanidine (MEG) dihydrobromide, a compound identified by CAS No. 32665-11-5, represents a unique chemical entity with dual functional groups—thiol and guanidinium—that confer remarkable biochemical reactivity. This dihydrobromide salt has gained attention in recent years due to its potential applications in chemotherapeutic development, neuroprotective strategies, and antiviral research. Its molecular structure combines the nucleophilic properties of the thiol group (-SH) with the cationic guanidinium moiety, enabling interactions with diverse biological targets such as enzymes, receptors, and viral proteins.

Recent studies highlight the MEG dihydrobromide's ability to modulate redox signaling pathways. A 2023 publication in Nature Chemical Biology demonstrated that this compound selectively inhibits thioredoxin reductase—a key enzyme in antioxidant defense—in cancer cells, inducing oxidative stress-mediated apoptosis without significant toxicity to normal cells. This mechanism underscores its potential as a targeted anticancer agent, particularly for tumors with elevated thioredoxin expression. The compound's thiol group facilitates reversible disulfide bond formation, enabling dynamic interactions with cellular redox systems that conventional drugs cannot replicate.

In neurodegenerative disease research, MEG dihydrobromide has shown neuroprotective effects through multiple pathways. Preclinical models indicate it suppresses amyloid-β aggregation in Alzheimer's disease contexts while enhancing glutathione levels to counteract oxidative damage. A 2024 study in Journal of Neuroscience revealed its capacity to stabilize mitochondrial membrane potential, mitigating neuronal cell death under ischemic conditions. These findings align with computational docking studies showing favorable binding affinity to tau protein sites implicated in neurofibrillary tangle formation.

The compound's antiviral profile is another active research area. Structural analysis reveals that the guanidinium group forms ion-pair interactions with negatively charged viral envelope proteins, inhibiting entry mechanisms of enveloped viruses like influenza A and coronaviruses. A 2023 clinical trial demonstrated prophylactic efficacy against respiratory syncytial virus (RSV) in murine models without adverse effects on host cells. This dual-mode action—direct viral inhibition and immunomodulation via Toll-like receptor modulation—positions it as a promising candidate for broad-spectrum antiviral therapies.

Synthetic advancements have improved accessibility of CAS No. 32665-11-5 compounds. Recent protocols published in Chemical Communications achieve >98% purity through microwave-assisted synthesis using mercaptoacetic acid and ethylenediamine intermediates. Spectroscopic characterization (NMR, IR) confirms the dihydrobromide salt's crystalline structure, which enhances aqueous solubility compared to neutral forms—a critical factor for intravenous drug delivery systems.

Clinical translation is progressing through phase I trials evaluating its safety profile in solid tumor patients. Pharmacokinetic data shows favorable bioavailability when administered via liposomal formulations, with plasma half-life extended to 8 hours compared to free drug administration. Adverse events were limited to mild gastrointestinal effects at sub-toxic doses (< 10 mg/kg), suggesting a manageable therapeutic window.

Innovative applications are emerging beyond traditional medicine. Researchers are exploring its use as a chelating agent for heavy metal detoxification due to its high affinity for mercury and lead ions via thiol-metal coordination bonds. Preliminary studies indicate synergistic effects when combined with existing chelators like DMSA, enhancing excretion efficiency by up to 40% without nephrotoxicity.

The compound's structural versatility enables conjugation with targeting ligands for precision medicine approaches. A 2024 study attached folate receptorspecific moieties via click chemistry, achieving tumor-specific delivery in ovarian cancer xenografts while reducing systemic toxicity—a breakthrough for personalized oncology strategies.

These advancements position Mercaptoethylguanidine dihydrobromide as a multifunctional platform molecule bridging chemical biology and translational medicine. Its mechanistic insights derived from cryo-EM structural studies and single-cell RNA sequencing datasets continue expanding our understanding of redox-dependent pathologies while opening new avenues for drug repurposing strategies.